Cas no 2228275-47-4 (2-(1-Bromopropan-2-yl)-1-chloro-3-nitrobenzene)

• Product Name: 2-(1-Bromopropan-2-yl)-1-chloro-3-nitrobenzene
• CAS No: 2228275-47-4
• MF: C₉H₉BrClNO₂
• MW: 278.530260801315
• CID: 5605282
• PubChem ID: 165792037
• Update Time: 2025-08-03

2-(1-Bromopropan-2-yl)-1-chloro-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2228275-47-4
• 2-(1-bromopropan-2-yl)-1-chloro-3-nitrobenzene
• EN300-1925157
• 2-(1-Bromopropan-2-yl)-1-chloro-3-nitrobenzene

• Inchi： 1S/C9H9BrClNO2/c1-6(5-10)9-7(11)3-2-4-8(9)12(13)14/h2-4,6H,5H2,1H3
• InChI Key： BRHZAFDNCNYOMX-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C(=CC=CC=1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 276.95052g/mol
• Monoisotopic Mass: 276.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(1-Bromopropan-2-yl)-1-chloro-3-nitrobenzene

Professional Introduction to Compound with CAS No. 2228275-47-4 and Product Name: 2-(1-Bromopropan-2-yl)-1-chloro-3-nitrobenzene

The compound in question, identified by the CAS No. 2228275-47-4, is a specialized organic molecule with the systematic name 2-(1-Bromopropan-2-yl)-1-chloro-3-nitrobenzene. This compound belongs to the class of nitroaromatics, which are widely studied due to their unique chemical properties and potential applications in pharmaceutical and agrochemical industries. The presence of both bromo and chloro substituents on the benzene ring, along with a nitro group, makes this molecule a versatile intermediate in synthetic chemistry.

One of the most intriguing aspects of this compound is its structural framework, which combines the reactivity of bromine and chlorine atoms with the electron-withdrawing effect of the nitro group. This combination allows for diverse chemical transformations, making it a valuable building block in organic synthesis. Researchers have leveraged these properties to develop novel methodologies for constructing more complex molecules, including heterocyclic compounds and biologically active scaffolds.

In recent years, there has been significant interest in exploring the pharmacological potential of nitroaromatic derivatives. The nitro group, in particular, has been recognized for its ability to modulate biological pathways through redox reactions. For instance, studies have demonstrated that certain nitroaromatic compounds can act as prodrugs, releasing reactive nitrogen species (RNS) upon metabolic activation. This property has been exploited in the development of therapeutic agents targeting inflammatory and infectious diseases.

The 2-(1-Bromopropan-2-yl)-1-chloro-3-nitrobenzene compound has been investigated in several contexts, including its role as a precursor in the synthesis of kinase inhibitors. Kinase enzymes are critical targets in oncology and inflammatory diseases, and their inhibition has emerged as a key strategy in drug development. By modifying the aromatic core with bromo and chloro substituents, researchers can fine-tune the binding affinity and selectivity of these inhibitors. The nitro group further enhances the interaction with biological targets by participating in hydrogen bonding or electrostatic interactions.

Another area where this compound has shown promise is in the synthesis of advanced materials. The presence of halogen atoms makes it a suitable candidate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for constructing biaryl structures found in many pharmaceuticals and polymers. The nitro group can also be reduced to an amine, providing an additional handle for further functionalization.

Recent advancements in computational chemistry have enabled more efficient design and optimization of molecules like 2-(1-Bromopropan-2-yl)-1-chloro-3-nitrobenzene. Molecular modeling techniques have been used to predict the reactivity and stability of different derivatives, allowing researchers to prioritize synthetic routes based on predicted outcomes. This approach has significantly reduced the time and resources required for experimental validation.

The compound's potential applications extend to agrochemicals as well. Nitroaromatics have been explored as intermediates for developing herbicides and fungicides due to their ability to interfere with essential metabolic pathways in pests. The specific substitution pattern in 2-(1-Bromopropan-2-yl)-1-chloro-3-nitrobenzene may confer unique bioactivity profiles that could be exploited for crop protection strategies.

In conclusion, 2-(1-Bromopropan-2-yl)-1-chloro-3-nitrobenzene (CAS No. 2228275-47-4) represents a fascinating molecule with broad utility across multiple domains. Its structural features offer opportunities for innovation in pharmaceuticals, materials science, and agriculture. As research continues to uncover new synthetic methodologies and biological functions, this compound is poised to play an increasingly important role in scientific discovery.